Cas no 139539-63-2 (4,6-Dimethoxypyrimidine-2-carbonitrile)

4,6-Dimethoxypyrimidine-2-carbonitrile structure
139539-63-2 structure
Product Name:4,6-Dimethoxypyrimidine-2-carbonitrile
CAS No:139539-63-2
MF:C7H7N3O2
MW:165.149380922318
CID:902824
PubChem ID:21466113
Update Time:2025-04-19

4,6-Dimethoxypyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dimethoxypyrimidine-2-carbonitrile
    • 2-Cyano-4,6-dimethoxy-pyrimidine
    • 2-Cyano-4,6-dimethoxypyrimidine
    • AG-D-79638
    • CTK4C1849
    • OR0831
    • SureCN8810529
    • BDBM496398
    • DTXSID70614310
    • 2-Pyrimidinecarbonitrile, 4,6-dimethoxy-
    • AKOS022180893
    • MFCD04972587
    • SY097423
    • CS-0051094
    • 139539-63-2
    • SB56594
    • AAR-RCN-748c104b-1
    • PS-8741
    • SCHEMBL8810529
    • P16058
    • 4,6-Dimethoxypyrimidine-2-carbonitrile 98%
    • Inchi： 1S/C7H7N3O2/c1-11-6-3-7(12-2)10-5(4-8)9-6/h3H,1-2H3
    • InChI Key： JKBOPKHTARFXNE-UHFFFAOYSA-N
    • SMILES： O(C)C1C=C(N=C(C#N)N=1)OC

Computed Properties

  • Exact Mass: 165.05391
  • Monoisotopic Mass: 165.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 339.9°C at 760 mmHg
  • Flash Point: 159.4°C
  • Refractive Index: 1.518
  • PSA: 68.03

4,6-Dimethoxypyrimidine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM337234-5g
4,6-Dimethoxypyrimidine-2-carbonitrile
 139539-63-2 95%+
5g
 $346 2021-08-18
TRC
B428253-50mg
4,6-Dimethoxypyrimidine-2-carbonitrile
 139539-63-2
50mg
 $ 50.00 2022-06-07
TRC
B428253-100mg
4,6-Dimethoxypyrimidine-2-carbonitrile
 139539-63-2
100mg
 $ 65.00 2022-06-07
TRC
B428253-500mg
4,6-Dimethoxypyrimidine-2-carbonitrile
 139539-63-2
500mg
 $ 80.00 2022-06-07
Apollo Scientific
OR0831-1g
4,6-Dimethoxypyrimidine-2-carbonitrile
 139539-63-2 98%
1g
 £75.00 2025-02-19
Apollo Scientific
OR0831-5g
4,6-Dimethoxypyrimidine-2-carbonitrile
 139539-63-2 98%
5g
 £298.00 2025-02-19
Apollo Scientific
OR0831-10g
4,6-Dimethoxypyrimidine-2-carbonitrile
 139539-63-2 98%
10g
 £496.00 2025-02-19
Alichem
A089007738-10g
2-Cyano-4,6-dimethoxy-pyrimidine
 139539-63-2 95%
10g
 $940.00 2022-04-02
Alichem
A089007738-50g
2-Cyano-4,6-dimethoxy-pyrimidine
 139539-63-2 95%
50g
 $1,790.00 2022-04-02
Chemenu
CM337234-1g
4,6-Dimethoxypyrimidine-2-carbonitrile
 139539-63-2 95%+
1g
 $166 2022-09-03

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